Cas no 29274-22-4 (5-Hydroxypyrazolo[1,5-a]pyrimidine)

• Product Name: 5-Hydroxypyrazolo[1,5-a]pyrimidine
• CAS No: 29274-22-4
• MF: C₆H₅N₃O
• MW: 135.123400449753
• MDL: MFCD14581682
• CID: 843262
• PubChem ID: 135513288
• Update Time: 2025-06-06

5-Hydroxypyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 1H-pyrazolo[1,5-a]pyrimidin-5-one
• Pyrazolo[1,5-a]pyrimidin-5(4H)-one
• Pyrazolo[1,5-a]pyrimidin-5-ol
• 5-Oxo-4,5-dihydropyrazolo<1,5-a>pyrimidin
• 5-HYDROXYPYRAZOLO[1,5-A]PYRIMIDINE
• Pyrazolo[1,5-a]pyrimidin-5(1H)-one
• 4H-pyrazolo[1,5-a]pyrimidin-5-one
• 4H,5H-PYRAZOLO[1,5-A]PYRIMIDIN-5-ONE
• PubChem20878
• LSLIYLLMLAQRIS-UHFFFAOYSA-N
• SBB085887
• AB16973
• PB28532
• CID 135513288
• pyrazolo[1,5-a]pyrimidin-5(4H)-one(WXC06578)
• pyrazoloapyrimidinone
• Larotrectinib Impurity 6（Larotrectinib PPO Impurity）
• 4H,5H-pyrazolo
• DTXSID70582949
• Pyrazolo[1 pound not5-a]pyrimidin-5-ol
• AKOS015904479
• DB-068090
• AKOS005073888
• CS-0036458
• MFCD14581682
• O12056
• J-517618
• 29274-22-4
• UGD77YK3VH
• CS-0160345
• BG-0010
• EN300-115652
• SCHEMBL1440869
• P11730
• MFCD27989151
• Z1966571755
• SY019321
• SCHEMBL1245654
• DS-2347
• 1027534-43-5
• 5-Hydroxypyrazolo[1,5-a]pyrimidine

• MDL： MFCD14581682
• Inchi： 1S/C6H5N3O/c10-6-2-4-9-5(8-6)1-3-7-9/h1-4H,(H,8,10)
• InChI Key： LSLIYLLMLAQRIS-UHFFFAOYSA-N
• SMILES： C12=CC=NN1C=CC(=O)N2

Computed Properties

• Exact Mass: 135.04300
• Monoisotopic Mass: 135.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.9
• XLogP3: -0.3

Experimental Properties

• Color/Form: No data available
• Density: 1.5±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 50.42000
• LogP: 0.43490

5-Hydroxypyrazolo[1,5-a]pyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether